![molecular formula C11H17BN2O4S B1436184 (2-Methyl-5-(piperazin-1-ylsulfonyl)phenyl)boronic acid CAS No. 1704122-13-3](/img/structure/B1436184.png)
(2-Methyl-5-(piperazin-1-ylsulfonyl)phenyl)boronic acid
Overview
Description
Synthesis Analysis
Pinacol boronic esters, which are usually bench stable, easy to purify, and often even commercially available, have played a prominent role in the synthesis of compounds like MPSB . Protodeboronation of 1°, 2°, and 3° alkyl boronic esters has been reported, utilizing a radical approach . This process is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .Molecular Structure Analysis
The InChI code for MPSB is1S/C12H18BNO4S/c1-10-5-6-11 (9-12 (10)13 (15)16)19 (17,18)14-7-3-2-4-8-14/h5-6,9,15-16H,2-4,7-8H2,1H3
. Chemical Reactions Analysis
Organoboron compounds like MPSB are highly valuable building blocks in organic synthesis . The most important application is the Suzuki–Miyaura coupling . The boron moiety can be converted into a broad range of functional groups . These transformations include oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .Physical And Chemical Properties Analysis
MPSB is a solid at room temperature . It should be stored in an inert atmosphere .Scientific Research Applications
Environmental Analysis
- Detection of Phenoxy Carboxylic Acids in Water: A study by Ji et al. (2019) developed a method using metal-organic frameworks for the extraction of phenoxy carboxylic acids (PCAs) in environmental water samples. This process involved the use of d0-10-methyl-2-(piperazin-1-ylsulfonyl)anthracen-9(10H)-one(d0-MASPz) and d3-MASPz for labeling, enabling the identification of PCAs with high sensitivity and selectivity (Ji et al., 2019).
Chemical Synthesis
- Synthesis of Piperazinones: Petasis and Patel (2000) described the reaction of alkenyl, aryl, and heteroaryl boronic acids with 1,2-diamines and glyoxylic acid, resulting in the formation of piperazinones. This method shows the utility of boronic acids in synthesizing heterocyclic compounds like piperazinones (Petasis & Patel, 2000).
Biological Activity
- Biologically Active Piperazine Derivatives: Adamczyk-Woźniak et al. (2015) synthesized benzyl piperazine derivatives of boronic acids, exploring their molecular and crystal structures. These compounds showed potential as biologically active compounds due to their unique structural features (Adamczyk-Woźniak et al., 2015).
Pharmacological Research
- Synthesis of Atypical Antipsychotic Agents: Park et al. (2010) synthesized (piperazin-1-yl-phenyl)-arylsulfonamides, which demonstrated high affinities for 5-HT(2C) and 5-HT(6) receptors, indicating potential as atypical antipsychotic agents (Park et al., 2010).
Drug Metabolism
- Metabolism of Lu AA21004: Hvenegaard et al. (2012) investigated the metabolism of the antidepressant Lu AA21004, identifying various metabolites and elucidating the enzymes involved. This research highlights the role of boronic acid derivatives in the metabolic pathways of pharmaceutical compounds (Hvenegaard et al., 2012).
Safety and Hazards
MPSB is associated with several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Mechanism of Action
Target of Action
Boronic acids, in general, are known to be used in the suzuki–miyaura cross-coupling reaction , a widely applied transition metal catalyzed carbon–carbon bond-forming reaction .
Mode of Action
The (2-Methyl-5-(piperazin-1-ylsulfonyl)phenyl)boronic acid, as a boronic acid, participates in the Suzuki–Miyaura coupling reaction . In this reaction, the boronic acid undergoes transmetalation, a process where it transfers its organic group to a metal catalyst . This reaction involves two electronically divergent processes: oxidative addition and transmetalation . The oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The suzuki–miyaura coupling reaction, in which this compound participates, is a key process in the synthesis of various organic compounds . This reaction can lead to the formation of new carbon–carbon bonds, thereby affecting the structure and function of the resulting organic compounds .
Pharmacokinetics
Boronic acids, in general, are known for their stability and environmental benignity , which could potentially influence their bioavailability.
Result of Action
As a participant in the suzuki–miyaura coupling reaction, this compound contributes to the formation of new carbon–carbon bonds . This can result in the synthesis of various organic compounds with potential biological activity .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is typically stored in an inert atmosphere at room temperature , suggesting that it may be sensitive to oxygen and moisture. Furthermore, the Suzuki–Miyaura coupling reaction, in which this compound participates, is known for its mild and functional group tolerant reaction conditions , indicating that the reaction environment can significantly influence the compound’s action.
properties
IUPAC Name |
(2-methyl-5-piperazin-1-ylsulfonylphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17BN2O4S/c1-9-2-3-10(8-11(9)12(15)16)19(17,18)14-6-4-13-5-7-14/h2-3,8,13,15-16H,4-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STXXDFPCUCKAFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)S(=O)(=O)N2CCNCC2)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17BN2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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